N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline

• IUPAC Name: N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline
• InChI: InChI=1S/C16H14N4O3/c1-19(2)13-9-8-12(10-14(13)20(21)22)16-17-15(18-23-16)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key: AXNHJXXJTRRQIS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol

Description

N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline, also known as DMNPAA, is a chemical compound that has been widely used in scientific research for various applications. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied. In

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline involves the formation of a charge transfer complex with the target molecule. The charge transfer complex results in a change in the fluorescence properties of N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline, which can be used to detect the target molecule. In addition, N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline can generate singlet oxygen upon irradiation with light, which can be used for photodynamic therapy.
Biochemical and Physiological Effects
N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline has been shown to have minimal toxicity and does not affect the viability of cells at low concentrations. However, at higher concentrations, N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline can induce apoptosis, a form of programmed cell death. In addition, N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline has been shown to interact with DNA and RNA, which can affect their structure and function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline is its high sensitivity and selectivity for the detection of proteins and nucleic acids. In addition, N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline can be easily synthesized using different methods, making it readily available for scientific research. However, N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline has some limitations, including its limited stability and solubility in aqueous solutions, which can affect its performance in some applications.

Future Directions

There are several future directions for the use of N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline in scientific research. One potential direction is the development of new methods for the synthesis of N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline, which can improve its stability and solubility in aqueous solutions. Another direction is the exploration of new applications for N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline, such as its use as a sensor for the detection of reactive oxygen species in vivo. Finally, the development of new derivatives of N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline with improved properties and performance can also be a potential future direction.
Conclusion
In conclusion, N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline is a chemical compound that has been widely used in scientific research for various applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline has shown great potential as a fluorescent probe for the detection of proteins and nucleic acids, a photosensitizer for photodynamic therapy, and a molecular probe for the detection of reactive oxygen species. With further research and development, N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline can have even more potential applications in scientific research.

Synthesis Methods

The synthesis of N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline has been achieved using various methods. One of the most common methods involves the reaction of 2-nitroaniline with 3-phenyl-1,2,4-oxadiazole in the presence of dimethyl sulfate. The resulting compound is then purified using column chromatography to obtain N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline. Other methods involve the reaction of 2-nitroaniline with 3-phenyl-1,2,4-oxadiazole in the presence of different reagents such as sulfuric acid, acetic anhydride, and nitric acid.

Scientific Research Applications

N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline has been widely used in scientific research for various applications. One of the most common applications is as a fluorescent probe for the detection of proteins and nucleic acids. N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline has also been used as a photosensitizer for photodynamic therapy, a technique used to treat cancer. In addition, N,N-dimethyl-2-nitro-4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline has been used as a molecular probe for the detection of reactive oxygen species, which play a crucial role in various physiological and pathological processes.